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Abstract

This technical guide provides a detailed overview of 2-Bromo-4-methylbenzylamine (CAS No.
865718-75-8), a substituted benzylamine intermediate with potential applications in medicinal
chemistry and materials science.[1] Due to the limited availability of direct experimental data for
this specific compound, this guide synthesizes information from established chemical principles
and data from closely related analogues to provide a robust working knowledge base. The
guide covers physicochemical properties, a proposed two-step synthetic pathway including a
detailed experimental protocol, predicted spectroscopic characteristics, potential applications in
drug discovery, and comprehensive safety and handling information. This document is intended
to serve as a foundational resource for researchers looking to synthesize, characterize, and
utilize 2-Bromo-4-methylbenzylamine in their work.

Introduction and Chemical Identity

2-Bromo-4-methylbenzylamine is an organic compound featuring a benzene ring substituted
with a bromine atom, a methyl group, and an aminomethyl group. The unique positioning of
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these functional groups—the bromine at position 2, the methyl group at position 4, and the
aminomethyl group at position 1—creates a specific electronic and steric profile that makes it
an intriguing building block for more complex molecules. Halogenated and alkylated
benzylamines are valuable intermediates in the synthesis of a wide range of biologically active
compounds and functional materials. The primary amine group offers a reactive handle for
derivatization, while the bromo- and methyl-substituted aromatic ring provides a scaffold that
can be further modified or can influence the pharmacological properties of a final compound.

Table 1: Physicochemical Properties of 2-Bromo-4-

methylbenzylamine

Property Value Source

CAS Number 865718-75-8 [1]

Molecular Formula CsH10BrN Calculated

Molecular Weight 200.08 g/mol Calculated

Appearance Expected to be a liquid or low- inferred
melting solid

Boiling Point Not available

Melting Point Not available

- Expected to be soluble in
Solubility ) Inferred
common organic solvents

Proposed Synthesis Pathway and Experimental
Protocol

A direct, published synthesis for 2-Bromo-4-methylbenzylamine is not readily available in the
literature. However, a reliable and logical two-step synthesis can be proposed, starting from the
commercially available 2-bromo-4-methylaniline. The pathway involves the conversion of the
aniline to the corresponding benzaldehyde, followed by reductive amination to yield the target
benzylamine.
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Diagram 1: Proposed Synthesis of 2-Bromo-4-
methylbenzylamine

Proposed Synthesis of 2-Bromo-4-methylbenzylamine

2-Bromo-4-methylaniline

1. NaNOz, HCI
2. HCHO/CuSOa

Diazonium Salt Intermediate

eech Reaction

2-Bromo-4-methylbenzaldehyde

NHs, MeOH

Imine Intermediate

NaBHa4 (Reduction)

2-Bromo-4-methylbenzylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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